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Compound of Interest

Compound Name: 2,3,3',4',5' 6-Hexachlorobiphenyl
CAS No.: 74472-45-0
Cat. No.: B1345198
Get Quote
. J

Target Analyte: 2,3,3',4',5',6-Hexachlorobiphenyl (PCB 163) Matrix: Sediment (High
Sulfur/Organic Content) Methodology: Pressurized Liquid Extraction (PLE) / Soxhlet & GC-
MS/MS

Executive Summary

This Application Note details the rigorous extraction and quantification of PCB 163, a
hexachlorobiphenyl congener often overlooked due to its critical co-elution with the abundant
PCB 138 on standard chromatographic phases. Accurate analysis in sediment requires a
trifecta of technical controls: (1) aggressive solvent extraction to release analytes from aged
organic carbon, (2) reactive copper cleanup to eliminate massive sulfur interferences common
in anaerobic sediments, and (3) high-resolution chromatographic or mass-spectral resolution to
isolate PCB 163.

Technical Introduction & Challenges
The "PCB 138 Problem"
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In standard environmental analysis using 5% phenyl-methylpolysiloxane columns (e.g., DB-5,
Rtx-5), PCB 163 co-elutes with PCB 138 (2,2',3,4,4',5'-Hexachlorobiphenyl). PCB 138 is a
dominant congener in technical mixtures (Aroclors), often leading to the overestimation of PCB
138 and the "disappearance” of PCB 163.

» Solution: This protocol utilizes GC-MS/MS (Triple Quadrupole) for spectral resolution or
recommends a specialized column (e.g., HT8-PCB) for physical separation.[1]

The Sediment Matrix Challenge

Sediments act as a sink for hydrophobic organic contaminants (HOCs). The primary
interference is elemental sulfur (Ss), which dissolves in non-polar solvents and mimics the
electron-capture response of organochlorines, potentially saturating detectors.

Materials & Reagents

Category Item Gradel/Specification

n-Hexane, Acetone, o i
Solvents ) Pesticide Residue Grade
Dichloromethane (DCM)

Anhydrous, baked at 400°C for

Reagents Sodium Sulfate (NazS0a) 4h
) Activated with dilute HCI (See
Cleanup Copper Powder (Fine)
Protocol 3)
. Activated, Acidified (44% wi/w
Cleanup Silica Gel
H2S04)
) Certified Reference Material
Standards PCB 163 Native Standard
(CRM)
13C12-PCB 163 (or 3C-PCB o
Surrogates Isotope Dilution Standard

138)

Experimental Workflow
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Figure 1: Decision matrix for PCB 163 extraction. PLE is preferred for throughput; Soxhlet for
reference validation.

Detailed Protocols
Protocol 1: Sample Preparation

Rationale: Water prevents non-polar solvents from penetrating sediment pores. Chemical
drying is preferred over thermal drying to prevent loss of semi-volatiles.

o Decant: Remove standing water from the sediment surface.
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» Homogenize: Mix the wet sediment thoroughly with a stainless steel spatula.

e Drying: Weigh 10-20 g of wet sediment into a beaker. Add approx. 20—30 g of anhydrous
Na2S0a4. Mix until the sample is a free-flowing powder.

e Surrogate Spiking: Spike the sample now with 13C-labeled surrogates to monitor extraction
efficiency.

Protocol 2A: Pressurized Liquid Extraction (PLE/ASE)

Status: Modern Standard (EPA 3545A compliant)

e Cell Loading: Load the free-flowing sample into a 33 mL stainless steel extraction cell. Fill
void volume with clean Ottawa sand.

e Parameters:

[¢]

Solvent: Hexane:Acetone (1:1 v/v) or DCM:Acetone (1:1 v/v).

[¢]

Temperature: 100°C.

[e]

Pressure: 1500 psi.

o

Cycles: 2 static cycles (5 minutes each).

Flush: 60% of cell volume.

[¢]

o

Purge: Nitrogen for 60 seconds.

e Collection: Collect extract in a glass vial (approx. 40 mL).

Protocol 2B: Soxhlet Extraction
Status: Gold Standard Reference (EPA 3540C)

e Thimble: Place the NazSOa-dried sample into a cellulose thimble.

e Solvent: Add 300 mL of Hexane:Acetone (1:1) to the round-bottom flask.
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o Reflux: Cycle the Soxhlet at 4-6 cycles per hour for 16—24 hours.

« Concentration: Concentrate the extract to ~5 mL using a Rotary Evaporator (water bath <
35°C).

Protocol 3: Cleanup (Critical Step)
Rationale: Sediment extracts are dark and sulfur-rich. Direct injection will destroy GC columns.
Step A: Sulfur Removal (Activated Copper - EPA 3660B)

o Preparation: Rinse fine copper powder with dilute HCI (2N) until bright and shiny. Rinse with
water, then acetone, then hexane. Keep under hexane to prevent oxidation.

o Treatment: Add 2 g of activated copper to the concentrated extract. Shake vigorously for 2
minutes.

 Validation: If the copper turns black (copper sulfide), add fresh copper and repeat until the
copper remains shiny.

Step B: Fractionation (Acid Silica)
e Column: Pack a glass column with 5 g of Acidified Silica Gel (44% H2SOa wiw).
o Elution: Load the extract. Elute with 50 mL of Hexane.

e Result: PCBs (including 163) elute in the first fraction; polar lipids and pigments are retained.

Instrumental Analysis (GC-MSIMS)[1][2][3][4]

System: Agilent 8890/7000D or Thermo TSQ 9610 (Triple Quadrupole). Column: Phenomenex
Zebron ZB-SemiVolatiles or Agilent DB-5ms Ul (30m x 0.25mm x 0.25um). Note: If using Single
Quad MS or ECD, a specialized column like HT8-PCB is required to separate PCB 163 from
138.

MS/MS Acquisition Parameters (MRM): PCB 163 is a Hexachlorobiphenyl (MW = 360.88).
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Precursor lon Product lon 1 Product lon 2 Collision

Compound

(m/z) (Quant) (Qual) Energy (eV)
PCB 163 359.8 289.9 219.9 25
13C12-PCB 163 371.8 301.9 231.9 25

Chromatographic Conditions:

Inlet: Splitless, 280°C.

Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

Oven Program: 80°C (1 min) — 20°C/min to 180°C — 2°C/min to 280°C - Hold 5 min.

Note: The slow ramp (2°C/min) is crucial for resolving congener clusters.

Quality Control & Performance Criteria

Acceptance . .
QC Parameter Frequency L Corrective Action
Criteria
1 per batch (20 Check
Method Blank < MDL
samples) solvents/glassware
_ 70% — 130%
LCS (Spike) 1 per batch Re-extract batch
Recovery
Surrogate Recovery Every Sample 50% — 120% Re-inject or Re-extract
) ] Note matrix
Matrix Spike 1 per 20 samples RPD < 20% )
interference
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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